- Inactivation of GABA transaminase by 3-chloro-1-(4-hydroxyphenyl)propan-1-one, Bioorganic & Medicinal Chemistry Letters, 2009, 19(3), 731-734
Cas no 7182-38-9 (3-Chloro-1-(4-hydroxyphenyl)propan-1-one)
3-Chloro-1-(4-hydroxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,3-chloro-1-(4-hydroxyphenyl)-
- 3-Chloro-1-(4-hydroxyphenyl)propan-1-one
- 3-Chlor-1-(4-hydroxy-phenyl)-propan-1-on
- 3-chloro-1-(4-hydroxy-phenyl)-propan-1-one
- 3-Chloro-4'-hydroxypropiophenone
- NSC46501
- QRXBKSZGQHXBDO-UHFFFAOYSA-N
- BDBM50255245
- SY028371
- 3-Chloro-4 inverted exclamation mark -hydroxypropiophenone
- SCHEMBL2392675
- 7182-38-9
- CS-11693
- 3-Chloranyl-1-(4-hydroxyphenyl)propan-1-one
- NSC-46501
- 3-Chloro-1-(4-hydroxyphenyl)-1-propanone
- Propiophenone, 3-chloro-4'-hydroxy-
- 1-Propanone, 3-chloro-1-(4-hydroxyphenyl)-
- 8H6HQR4DJT
- AKOS022516648
- PD181318
- AC1755
- CHEMBL500579
- MFCD18393259
- DTXSID20286561
- DB-122647
- DTXCID20237710
- 3-Chloro-4'-hydroxy-propiophenone; NSC 46501
-
- MDL: MFCD18393259
- Inchi: 1S/C9H9ClO2/c10-6-5-9(12)7-1-3-8(11)4-2-7/h1-4,11H,5-6H2
- InChI Key: QRXBKSZGQHXBDO-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 184.02900
- Monoisotopic Mass: 184.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.253
- Boiling Point: 360.6°C at 760 mmHg
- Flash Point: 171.9°C
- Refractive Index: 1.56
- PSA: 37.30000
- LogP: 2.20380
3-Chloro-1-(4-hydroxyphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015031038-250mg |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A015031038-500mg |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 97% | 500mg |
$847.60 | 2023-09-01 | |
| Alichem | A015031038-1g |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 97% | 1g |
$1475.10 | 2023-09-01 | |
| Apollo Scientific | OR471082-1g |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 98% | 1g |
£67.00 | 2025-02-20 | |
| Apollo Scientific | OR471082-5g |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 98% | 5g |
£228.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02805-10g |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 97% | 10g |
¥9489.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02805-5g |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 97% | 5g |
¥6199.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02805-1g |
3-Chloro-4'-hydroxypropiophenone |
7182-38-9 | 97% | 1g |
¥1939.0 | 2024-07-16 | |
| abcr | AB526634-250 mg |
3-Chloro-4'-hydroxypropiophenone; . |
7182-38-9 | 250MG |
€87.70 | 2022-07-29 | ||
| abcr | AB526634-1 g |
3-Chloro-4'-hydroxypropiophenone; . |
7182-38-9 | 1g |
€121.30 | 2022-07-29 |
3-Chloro-1-(4-hydroxyphenyl)propan-1-one Production Method
Production Method 1
3-Chloro-1-(4-hydroxyphenyl)propan-1-one Raw materials
3-Chloro-1-(4-hydroxyphenyl)propan-1-one Preparation Products
3-Chloro-1-(4-hydroxyphenyl)propan-1-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-Chloro-1-(4-hydroxyphenyl)propan-1-one
Professional Introduction to 3-Chloro-1-(4-hydroxyphenyl)propan-1-one (CAS No. 7182-38-9)
3-Chloro-1-(4-hydroxyphenyl)propan-1-one, a compound with the chemical formula C10H9ClO2, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 7182-38-9, has garnered considerable attention due to its versatile applications in the development of bioactive molecules. The structural features of this molecule, particularly the presence of a chloro group and a hydroxyl-substituted benzene ring, make it a valuable precursor for synthesizing various pharmacologically relevant derivatives.
The 3-Chloro-1-(4-hydroxyphenyl)propan-1-one molecule exhibits unique chemical properties that facilitate its use in multiple synthetic pathways. The chloro substituent on the propanone backbone enhances reactivity, allowing for nucleophilic substitution reactions that can introduce diverse functional groups. Meanwhile, the hydroxyl group on the aromatic ring participates in hydrogen bonding and other interactions, influencing the compound's solubility and binding affinity in biological systems. These characteristics have made it a focal point in medicinal chemistry research.
In recent years, significant advancements have been made in leveraging 3-Chloro-1-(4-hydroxyphenyl)propan-1-one for the development of novel therapeutic agents. Researchers have explored its potential in designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity by interacting with specific binding sites on target proteins. This has opened up new avenues for drug discovery, particularly in addressing resistant bacterial infections and chronic inflammatory diseases.
The role of 3-Chloro-1-(4-hydroxyphenyl)propan-1-one as a building block has been further highlighted in the synthesis of small-molecule inhibitors. These inhibitors are designed to disrupt pathological pathways by selectively targeting disease-causing proteins. Preliminary clinical trials have shown promising results with certain analogs of this compound, particularly in their ability to inhibit key enzymes involved in cancer progression. The hydroxyl group's ability to engage in polar interactions with biological targets has been particularly exploited to enhance drug potency and selectivity.
From a synthetic chemistry perspective, 3-Chloro-1-(4-hydroxyphenyl)propan-1-one serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for facile modifications through various organic transformations, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and condensation reactions. These synthetic routes have enabled the preparation of structurally diverse libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds with therapeutic potential before further optimization.
The pharmacokinetic profile of derivatives derived from 3-Chloro-1-(4-hydroxyphenyl)propan-1-one has also been extensively studied. Researchers have focused on improving bioavailability and reducing metabolic degradation by modifying the molecular structure. Advances in computational chemistry have aid these efforts by predicting how structural changes will impact pharmacokinetic properties. This has led to the development of more stable and orally bioavailable drug candidates.
The environmental impact of synthesizing and handling 3-Chloro-1-(4-hydroxyphenyl)propan-1-one is another critical consideration. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles have been increasingly applied, leading to more sustainable methods for producing this intermediate. Such approaches align with broader industry trends toward environmentally responsible chemical manufacturing.
In conclusion, 3-Chloro-1-(4-hydroxyphenyl)propan-1-one (CAS No. 7182-38-9) represents a cornerstone compound in pharmaceutical research due to its structural versatility and functional reactivity. Its role as an intermediate in synthesizing bioactive molecules has been pivotal in advancing drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation in medicinal chemistry and synthetic organic chemistry.
7182-38-9 (3-Chloro-1-(4-hydroxyphenyl)propan-1-one) Related Products
- 22422-21-5(3-Chloro-1-(4-methylphenyl)propan-1-one)
- 151884-07-0(3-chloro-1-(2,4-dihydroxyphenyl)propan-1-one)
- 68996-68-9(1-Propanone, 3,3-dichloro-1-(4-methoxyphenyl)-)
- 501083-63-2(1-Pentanone, 5-chloro-1-(3-hydroxyphenyl)-)
- 34236-34-5(1-Propanone-2,2-d2,3-chloro-1-phenyl-)
- 35999-20-3(3-Chloro-1-(4-methoxyphenyl)propan-1-one)
- 7150-55-2(4-Chloro-4'-hydroxybutyrophenone)
- 13102-87-9(1-Propanone, 3-chloro-1-(2-hydroxy-5-methylphenyl)-)
- 70-70-2(Paroxypropione)
- 501083-64-3(1-Hexanone, 6-chloro-1-(3-hydroxyphenyl)-)